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Compound of Interest

Compound Name: Pentylcyclohexyl acetate

Cat. No.: B15347341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pentylcyclohexyl acetate, a versatile fragrance ingredient, offers a range of potential

industrial applications, primarily centered within the fragrance and consumer product sectors.

This technical guide provides an in-depth analysis of its chemical and physical properties, a

representative synthesis protocol, and a summary of its current industrial uses and safety

profile. While not directly applicable to drug development due to its primary function as an

aroma compound, its synthesis and formulation present relevant case studies in organic

chemistry and product development.

Introduction
Pentylcyclohexyl acetate, also known by trade names such as Cypressan and Coniferan, is a

synthetic aroma chemical valued for its complex scent profile.[1] It is characterized by woody,

pine, fruity, and balsamic notes, making it a popular component in a variety of fragranced

products. This guide will explore the technical aspects of pentylcyclohexyl acetate, providing

a resource for researchers and professionals in chemistry and product development.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of pentylcyclohexyl
acetate is crucial for its application in various formulations. The following table summarizes key
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quantitative data for 2-tert-pentylcyclohexyl acetate, a common isomer.

Property Value Reference

Molecular Formula C13H24O2 [2][3]

Molecular Weight 212.33 g/mol [3][4]

CAS Number
67874-72-0 (for 2-tert-

pentylcyclohexyl acetate)
[1][3][4]

Appearance Colorless to pale yellow liquid [3][5]

Odor
Woody, pine-like, cypress,

fruity, balsamic
[1][5]

Boiling Point 215 °C [5]

Flash Point 85 °C (closed cup) [5]

Density 0.943–0.949 g/mL at 20°C

Refractive Index 1.4560–1.4620 at 20°C

Solubility
Insoluble in water; soluble in

organic solvents like ethanol
[5]

Vapor Pressure 3.540 Pa at 25°C [3]

Synthesis of Pentylcyclohexyl Acetate: A
Representative Protocol
While specific industrial synthesis protocols are proprietary, a general and plausible method for

the preparation of pentylcyclohexyl acetate is through the Fischer esterification of

pentylcyclohexanol with acetic acid or its anhydride, using an acid catalyst.

Reaction:

Pentylcyclohexanol + Acetic Anhydride --(Acid Catalyst)--> Pentylcyclohexyl Acetate + Acetic

Acid
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Materials:

Pentylcyclohexanol

Acetic anhydride

Acid catalyst (e.g., concentrated sulfuric acid or p-toluenesulfonic acid)

Anhydrous sodium sulfate

Sodium bicarbonate solution (5%)

Brine (saturated sodium chloride solution)

Organic solvent (e.g., diethyl ether or dichloromethane)

Experimental Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine pentylcyclohexanol and a slight excess of acetic anhydride.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture

while stirring.

Reflux: Heat the reaction mixture to reflux and maintain for several hours. The reaction

progress can be monitored by thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Transfer the

mixture to a separatory funnel and dilute with an organic solvent.

Washing: Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to

neutralize the acid catalyst and unreacted acetic anhydride), and brine.

Drying: Dry the organic layer over anhydrous sodium sulfate.

Purification: Filter off the drying agent and concentrate the organic solution under reduced

pressure to obtain the crude product. Purify the crude pentylcyclohexyl acetate by vacuum

distillation to yield the final product.
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Disclaimer: This is a generalized protocol and has not been optimized. Appropriate safety

precautions should be taken when handling all chemicals.

Industrial Applications
The primary industrial application of pentylcyclohexyl acetate is as a fragrance ingredient.[5]

Its stability and pleasant odor profile make it suitable for a wide range of consumer products.[3]

Fine Fragrances: Used to add woody, pine, and fruity notes to perfumes and colognes.

Personal Care Products: Incorporated into soaps, shower gels, shampoos, and deodorants

to provide a lasting fresh scent.[1]

Household Products: Utilized in laundry detergents, fabric softeners, and air fresheners to

impart a clean and pleasant aroma.

The following diagram illustrates the workflow from synthesis to consumer product application:

Synthesis

Purification

Industrial Applications

Pentylcyclohexanol Esterification
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Synthesis and Application Workflow

Safety and Toxicology
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Based on available safety data sheets, pentylcyclohexyl acetate is classified as a flammable

liquid and may cause skin and eye irritation.[5] It is also considered harmful to aquatic life with

long-lasting effects.[5]

Hazard Class GHS Classification

Flammability Flammable liquid, Category 3

Skin Corrosion/Irritation Skin irritation, Category 2

Eye Damage/Irritation Eye irritation, Category 2A

Aquatic Hazard
Hazardous to the aquatic environment, long-

term hazard, Category 3

Handling and Storage:

Handle in well-ventilated areas.[5]

Avoid contact with skin and eyes.[5]

Keep away from heat, sparks, and open flames.[5]

Store in a cool, dry, well-ventilated area in tightly closed containers.[5]

Logical Relationships in Application
The versatility of pentylcyclohexyl acetate allows for its incorporation into a wide array of

consumer goods. The following diagram illustrates the logical relationship of its application

based on its primary function as a fragrance component.
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Application in Consumer Products

Conclusion
Pentylcyclohexyl acetate is a significant aroma chemical with well-established applications in

the fragrance industry. Its synthesis via esterification is a standard organic transformation, and

its physicochemical properties are well-documented. While its direct relevance to drug

development is limited, the principles of its synthesis, purification, and formulation are broadly

applicable across the chemical sciences. This guide provides a foundational understanding of

pentylcyclohexyl acetate for professionals in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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